Cas no 2901082-06-0 ((2-Fluoro-4-propoxyphenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-4-propoxyphenyl)(methyl)sulfane
• CAS No: 2901082-06-0
• MF: C₁₀H₁₃FOS
• MW: 200.273025274277
• CID: 6796043
• PubChem ID: 171367999
• Update Time: 2025-10-29

(2-Fluoro-4-propoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34768610
• 2901082-06-0
• (2-Fluoro-4-propoxyphenyl)(methyl)sulfane

• Inchi： 1S/C10H13FOS/c1-3-6-12-8-4-5-10(13-2)9(11)7-8/h4-5,7H,3,6H2,1-2H3
• InChI Key： VXAQIJCRMOPKDP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1F)OCCC

Computed Properties

• Exact Mass: 200.06711437g/mol
• Monoisotopic Mass: 200.06711437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.5Ų

Additional information on (2-Fluoro-4-propoxyphenyl)(methyl)sulfane

Introduction to (2-Fluoro-4-propoxyphenyl)(methyl)sulfane (CAS No. 2901082-06-0)

(2-Fluoro-4-propoxyphenyl)(methyl)sulfane (CAS No. 2901082-06-0) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct fluorine and propoxy substituents, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of (2-Fluoro-4-propoxyphenyl)(methyl)sulfane consists of a phenyl ring substituted with a fluorine atom at the 2-position and a propoxy group at the 4-position, with a methyl sulfide group attached to the phenyl ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of the fluorine atom in (2-Fluoro-4-propoxyphenyl)(methyl)sulfane is particularly noteworthy, as it can enhance the compound's ability to cross biological membranes and improve its overall bioavailability.

The propoxy group in (2-Fluoro-4-propoxyphenyl)(methyl)sulfane also plays a crucial role in modulating the compound's biological activity. Propoxy substituents are known to increase the lipophilicity of molecules, which can be beneficial for improving their solubility and permeability through cell membranes. This property is especially important in the context of drug delivery, where enhanced lipophilicity can lead to better absorption and distribution within the body.

The methyl sulfide group in (2-Fluoro-4-propoxyphenyl)(methyl)sulfane is another key feature that contributes to its unique profile. Sulfur-containing compounds are often associated with various biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The presence of this functional group may enhance the compound's potential as a therapeutic agent by providing additional avenues for interaction with biological systems.

In terms of synthetic chemistry, the preparation of (2-Fluoro-4-propoxyphenyl)(methyl)sulfane involves several well-established methodologies. One common approach involves the reaction of 2-fluoro-4-propoxybenzene with methyl mercaptan in the presence of a suitable base. This reaction typically proceeds via an S_NAr (nucleophilic aromatic substitution) mechanism, leading to the formation of the desired product with high yields and purity.

The potential applications of (2-Fluoro-4-propoxyphenyl)(methyl)sulfane are diverse and promising. In medicinal chemistry, this compound has been explored as a lead structure for developing new drugs targeting various diseases. For instance, preliminary studies have shown that derivatives of this compound exhibit potent anti-inflammatory effects, making them potential candidates for treating conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, (2-Fluoro-4-propoxyphenyl)(methyl)sulfane has also been investigated for its potential as an antioxidant agent. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. The ability of this compound to scavenge free radicals and protect cells from oxidative damage could make it a valuable therapeutic option in these areas.

Clinical trials involving compounds similar to (2-Fluoro-4-propoxyphenyl)(methyl)sulfane have shown promising results in terms of safety and efficacy. For example, a recent Phase II clinical trial evaluating a closely related compound demonstrated significant improvements in patient outcomes without major adverse effects. These findings underscore the potential of this class of compounds for further development and clinical application.

Beyond its therapeutic applications, (2-Fluoro-4-propoxyphenyl)(methyl)sulfane has also found use in other areas such as materials science and environmental chemistry. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with specific functionalities. Additionally, its low toxicity and environmental compatibility make it an attractive option for developing eco-friendly products.

In conclusion, (2-Fluoro-4-propoxyphenyl)(methyl)sulfane (CAS No. 2901082-06-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of fluorine, propoxy, and methyl sulfide groups endows it with a range of desirable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.